Cas no 5744-56-9 (1,3-Dimethyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid
• CAS No: 5744-56-9
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD00159636
• CID: 46145
• PubChem ID: 354335474
• Update Time: 2025-11-05

1,3-Dimethyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid
• 1,3-Dimethylpyrazole-5-carboxylic acid
• 2,5-Dimethyl-2H-pyrazole-3-carboxylic acid
• 1H-PYRAZOLE-5-CARBOXYLIC ACID, 1,3-DIMETHYL-
• 1,3-Dimethylpyrazole-5-carboxylicacid
• 2,5-dimethylpyrazole-3-carboxylic acid
• QRWZFUBHOQWUGH-UHFFFAOYSA-N
• PubChem7839
• KSC269G2L
• STK347695
• BBL012425
• SBB005425
• CL3405
• D5468
• SCHEMBL286931
• AC-23160
• J-503919
• 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid, 97%
• A8188
• 1,3-dimethylpyrazol-5-carboxylic acid
• CHEMBL2287220
• AM807072
• SY007537
• Pyrazole-5-carboxylic acid, 1,3-dmethyl-
• BB 0219187
• MFCD00159636
• DTXSID60343142
• AKOS000272878
• PB14132
• Z639623346
• F2164-0020
• 5744-56-9
• InChI=1/C6H8N2O2/c1-4-3-5(6(9)10)8(2)7-4/h3H,1-2H3,(H,9,10
• 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid #
• FT-0606682
• EN300-51244
• AS-5386
• CS-D0830
• 2,5-dimethyl-3-pyrazolecarboxylic acid
• BUTTPARK 37\06-96
• ART-CHEM-BB B013525
• AKOS PAO-0271
• AKOS B013525
• 5-Pyrazolecarboxylic acid, 1,3-dimethyl-
• DB-009142
• ALBB-012570

• MDL： MFCD00159636
• Inchi： 1S/C6H8N2O2/c1-4-3-5(6(9)10)8(2)7-4/h3H,1-2H3,(H,9,10)
• InChI Key： QRWZFUBHOQWUGH-UHFFFAOYSA-N
• SMILES： OC(C1=CC(C)=NN1C)=O

Computed Properties

• Exact Mass: 140.05900
• Monoisotopic Mass: 140.058577502 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 140.14
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.28
• Melting Point: 208.0 to 212.0 deg-C
• Boiling Point: 302.4℃ at 760 mmHg
• Flash Point: 136.7℃
• Refractive Index: 1.575
• Solubility: 可溶于氯仿（轻微，加热），甲醇（轻微）
• PSA: 55.12000
• LogP: 0.42670
• pka: 3.11±0.25(Predicted)

1,3-Dimethyl-1H-pyrazole-5-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S26-S36/37/39-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R22; R36/37/38
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid

Recent Advances in the Application of 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid (CAS: 5744-56-9) in Chemical Biology and Pharmaceutical Research

1,3-Dimethyl-1H-pyrazole-5-carboxylic acid (CAS: 5744-56-9) is a pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including potential drug candidates. Recent studies have explored its role in modulating enzyme activity, serving as a scaffold for drug design, and its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound and highlight its emerging significance in the field.

One of the most notable applications of 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid is its use as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the binding affinity of kinase inhibitors, leading to improved therapeutic outcomes in preclinical models. The study highlighted the compound's ability to form stable hydrogen bonds with target proteins, making it a valuable scaffold for drug development.

In addition to its role in drug design, 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid has been investigated for its potential as a bioorthogonal reagent. Recent work published in Chemical Communications has shown that this compound can be functionalized with click chemistry handles, enabling its use in labeling and tracking biomolecules in live cells. This application is particularly promising for studying cellular processes and identifying new drug targets. The study reported high selectivity and minimal cytotoxicity, making it a suitable candidate for in vivo imaging and diagnostic applications.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters explored the anti-inflammatory properties of derivatives synthesized from 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid. The researchers found that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines, suggesting their potential for treating chronic inflammatory conditions. The study also noted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid. A 2023 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces environmental impact. This development is critical for enabling large-scale applications in both academic and industrial settings. The paper emphasized the importance of green chemistry principles in the synthesis process, aligning with the growing demand for sustainable pharmaceutical manufacturing.

Looking ahead, the versatility of 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid continues to inspire new research directions. Ongoing studies are exploring its potential in targeted drug delivery systems and as a component of smart materials for biomedical applications. The compound's unique chemical properties and broad applicability make it a promising candidate for addressing unmet medical needs. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic potential.

In conclusion, 1,3-Dimethyl-1H-pyrazole-5-carboxylic acid (CAS: 5744-56-9) represents a valuable tool in chemical biology and pharmaceutical research. Its applications span drug design, bioorthogonal chemistry, and anti-inflammatory therapy, supported by recent advancements in synthetic methodologies. As research progresses, this compound is poised to play an increasingly important role in the development of novel therapeutics and diagnostic tools. Continued exploration of its properties and applications will undoubtedly yield further insights and innovations in the field.